Cas no 216007-00-0 (L-Phenylalanine,4-(1-methylethyl)-)

• Product Name: L-Phenylalanine,4-(1-methylethyl)-
• CAS No: 216007-00-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 243226
• PubChem ID: 13406764
• Update Time: 2023-10-31

L-Phenylalanine,4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,4-(1-methylethyl)-
• 4-(1-methylethyl)-L-phenylalanine
• CS-0369572
• CS-0305906
• (2S)-2-amino-3-(4-propan-2-ylphenyl)propanoic acid
• 4-Isopropyl-L-phenylalanine
• (2S)-2-amino-3-[4-(propan-2-yl)phenyl]propanoic acid
• N10884
• AKOS017482091
• 216007-00-0
• (S)-2-Amino-3-(4-isopropyl-phenyl)propionic acid (H-L-Phe(4-iPr)-OH)
• (S)-2-AMINO-3-(4-ISOPROPYLPHENYL)PROPANOIC ACID
• (4-isopropyl)-phenylalanine
• Phenylalanine, 4-(1-methylethyl)-
• (S)-2-Amino-3-(4-isopropyl-phenyl)propionicacid
• (S)-2-AMINO-3-(4-ISOPROPYL-PHENYL)PROPIONIC ACID
• SCHEMBL599272
• (S)-2-AMINO-3-(4-ISOPROPYLPHENYL)PROPANOICACID
• MFCD01860653

• Inchi： 1S/C12H17NO2/c1-8(2)10-5-3-9(4-6-10)7-11(13)12(14)15/h3-6,8,11H,7,13H2,1-2H3,(H,14,15)/t11-/m0/s1
• InChI Key： CYHRSNOITZHLJN-NSHDSACASA-N
• SMILES： OC([C@H](CC1C=CC(=CC=1)C(C)C)N)=O

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32